Cas no 374935-00-9 (3-Bromo-5-(3-methoxyphenoxy)pyridine)

• Product Name: 3-Bromo-5-(3-methoxyphenoxy)pyridine
• CAS No: 374935-00-9
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• CID: 1082377
• PubChem ID: 22573906
• Update Time: 2025-04-20

3-Bromo-5-(3-methoxyphenoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-methoxyphenoxy)pyridine
• LogP
• Pyridine, 3-bromo-5-(3-methoxyphenoxy)-
• AKOS017549305
• 374935-00-9
• SCHEMBL2953529
• MQKKCRQPKWYAQZ-UHFFFAOYSA-N
• A898288

• Inchi： 1S/C12H10BrNO2/c1-15-10-3-2-4-11(6-10)16-12-5-9(13)7-14-8-12/h2-8H,1H3
• InChI Key： MQKKCRQPKWYAQZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)OC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 278.9895
• Monoisotopic Mass: 278.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 350.274°C at 760 mmHg
• Flash Point: 165.64°C
• Refractive Index: 1.589
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 31.35